Cas no 137858-21-0 (Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-)

• Product Name: Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-
• CAS No: 137858-21-0
• MF: C₁₅H₂₁FN₄O₃
• MW: 324.350646734238
• CID: 1246334
• Update Time: 2024-08-04

Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-
• Acetamide, N-ethyl-N-[4-fluoro-5-(4-methyl-1-piperazinyl)-2-nitrophenyl]-

• Inchi： 1S/C15H21FN4O3/c1-4-19(11(2)21)14-10-13(12(16)9-15(14)20(22)23)18-7-5-17(3)6-8-18/h9-10H,4-8H2,1-3H3
• InChI Key： JQSNJQCGVPXRFE-UHFFFAOYSA-N
• SMILES： C(N(CC)C1=CC(N2CCN(C)CC2)=C(F)C=C1[N+]([O-])=O)(=O)C

Computed Properties

• Exact Mass: 324.15993

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 484.2±45.0 °C(Predicted)
• PSA: 69.93
• pka: 7.03±0.42(Predicted)